2-(4-Fluorophenyl)cyclopropan-1-amine hydrochloride, also known as (1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine hydrochloride or trans-[2-(4-Fluorophenyl)cyclopropyl]amine hydrochloride, is a small molecule that can be synthesized through various methods. One reported method involves the reaction of (4-fluorophenyl)cyclopropane with azodicarboxylate followed by reduction and deprotection [Source: PubChem, National Institutes of Health (.gov) - ]. The resulting product can be further purified and characterized using techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry to confirm its structure and purity.